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Compound of Interest

Compound Name: 5,5-Dimethyl-2-pentyl-1,3-dioxane

Cat. No.: B084248 Get Quote

This technical guide provides a comprehensive overview of the known physical properties of

5,5-Dimethyl-2-pentyl-1,3-dioxane, intended for researchers, scientists, and professionals in

drug development. The document outlines its chemical identity, summarizes its physical

characteristics in a tabular format, and presents a plausible experimental protocol for its

synthesis based on established chemical principles.

Chemical Identity:

IUPAC Name: 5,5-Dimethyl-2-pentyl-1,3-dioxane

CAS Number: 13273-89-7

Molecular Formula: C₁₁H₂₂O₂

Canonical SMILES: CCCCCC1OCC(CO1)(C)C

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 5,5-Dimethyl-2-
pentyl-1,3-dioxane.
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Property Value

Molecular Weight 186.295 g/mol

Boiling Point 215.1 °C at 760 mmHg

Density 0.87 g/cm³

Refractive Index 1.42

Flash Point 79.1 °C

Topological Polar Surface Area 18.5 Å²

LogP (Octanol/Water Partition Coefficient) 2.96580

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 4

Note: Data on melting point and specific solubility in various organic solvents are not readily

available in the reviewed literature.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 5,5-Dimethyl-2-pentyl-1,3-
dioxane is not extensively documented in peer-reviewed journals, its synthesis can be reliably

achieved through the well-established method of acid-catalyzed acetalization. This involves the

reaction of an aldehyde (hexanal) with a 1,3-diol (neopentyl glycol).

General Synthesis of 5,5-Dimethyl-2-pentyl-1,3-dioxane

Principle: The formation of the 1,3-dioxane ring occurs via the acid-catalyzed reaction between

hexanal and neopentyl glycol (2,2-dimethyl-1,3-propanediol), with the removal of water to drive

the reaction to completion.

Materials:

Hexanal (1.0 eq)
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Neopentyl glycol (1.0 eq)

p-Toluenesulfonic acid (catalytic amount)

Toluene

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

A mixture of neopentyl glycol and a molar equivalent of hexanal is dissolved in toluene in a

round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser.

A catalytic amount of p-toluenesulfonic acid is added to the solution.

The reaction mixture is heated to reflux, and the water produced is collected in the Dean-

Stark trap.

The reaction is monitored by observing the cessation of water formation.

Upon completion, the reaction mixture is cooled to room temperature.

The organic layer is washed sequentially with saturated aqueous sodium bicarbonate

solution and brine.

The separated organic layer is dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure using a rotary evaporator.

The crude product is purified by vacuum distillation to yield pure 5,5-Dimethyl-2-pentyl-1,3-
dioxane.

Visualizations
Synthesis Workflow
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The following diagram outlines the logical steps for the synthesis of 5,5-Dimethyl-2-pentyl-1,3-
dioxane.

Hexanal & Neopentyl Glycol

Acid-Catalyzed Acetalization
in Toluene (Reflux)

Aqueous Workup
(Neutralization & Washing)

Drying, Solvent Removal
& Vacuum Distillation

5,5-Dimethyl-2-pentyl-1,3-dioxane

Click to download full resolution via product page

Caption: Synthesis workflow for 5,5-Dimethyl-2-pentyl-1,3-dioxane.

Biological Signaling Pathways

There is currently no available scientific literature detailing the biological activity of 5,5-
Dimethyl-2-pentyl-1,3-dioxane or its involvement in any signaling pathways relevant to drug

development. As such, a diagrammatic representation of its biological interactions cannot be

provided at this time. The compound is primarily characterized as a synthetic organic molecule,

and its potential pharmacological effects remain uninvestigated in the public domain.

To cite this document: BenchChem. [In-Depth Technical Guide: 5,5-Dimethyl-2-pentyl-1,3-
dioxane]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b084248#5-5-dimethyl-2-pentyl-1-3-dioxane-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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